molecular formula C11H13ClN2O2 B8337145 4-(3-Chloro-2-hydroxypropoxy)-6-methyl-indazole

4-(3-Chloro-2-hydroxypropoxy)-6-methyl-indazole

Cat. No.: B8337145
M. Wt: 240.68 g/mol
InChI Key: IVKZYPSZIUYYPC-UHFFFAOYSA-N
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Description

4-(3-Chloro-2-hydroxypropoxy)-6-methyl-indazole is a useful research compound. Its molecular formula is C11H13ClN2O2 and its molecular weight is 240.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClN2O2

Molecular Weight

240.68 g/mol

IUPAC Name

1-chloro-3-[(6-methyl-1H-indazol-4-yl)oxy]propan-2-ol

InChI

InChI=1S/C11H13ClN2O2/c1-7-2-10-9(5-13-14-10)11(3-7)16-6-8(15)4-12/h2-3,5,8,15H,4,6H2,1H3,(H,13,14)

InChI Key

IVKZYPSZIUYYPC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=NN2)C(=C1)OCC(CCl)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 2.7 g. 4-(2,3-epoxypropoxy)-6-methylindazole in 10 ml. glacial acetic acid is introduced, while stirring, into 10 ml. glacial acetic acid which has been saturated with hydrogen chloride at ambient temperature. After 1 hour at ambient temperature, the reaction mixture is poured into 300 ml. water and neutralised with sodium bicarbonate, a viscous oil thereby separating out, which solidifies after stirring for a comparatively long time or upon triturating with toluene. When recrystallized from toluene, with the use of fullers' earth, there is obtained 4-(3-chloro-2-hydroxypropoxy)-6-methyl-indazole in the form of colorless needles; m.p. 171°-172° C.
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